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Compound of Interest

Compound Name: Calcium channel-modulator-1

Cat. No.: B1663191

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Foérster Resonance Energy
Transfer (FRET)-based assays for the investigation and quantification of the interaction
between STIM1 (Stromal Interaction Molecule 1) and Orail, the pore-forming subunit of the
CRAC (Ca2+ release-activated Ca2+) channel.

Introduction

The interaction between the endoplasmic reticulum (ER) Ca2+ sensor, STIM1, and the plasma
membrane Ca2+ channel, Orail, is a critical signaling event in store-operated Ca2+ entry
(SOCE).[1][2] This process is fundamental to numerous cellular functions, including T-cell
activation, mast cell degranulation, and gene transcription.[3][4] Dysregulation of the STIM1-
Orail signaling pathway is implicated in various diseases, making it a key target for drug
discovery.

FRET is a powerful, non-radiative energy transfer process between two fluorophores—a donor
and an acceptor—that occurs when they are in close proximity (typically 1-10 nm).[5][6][7] This
technique allows for the real-time, quantitative analysis of protein-protein interactions within
living cells.[8][9] By fluorescently tagging STIM1 and Orail with a suitable FRET pair (e.g., CFP
and YFP, or mTurquoise2 and mVenus), the dynamics of their interaction can be monitored with
high spatial and temporal resolution.[10][11]
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Signaling Pathway

Upon depletion of Ca2+ from the ER, STIM1 undergoes a conformational change, leading to its
oligomerization and translocation to ER-plasma membrane (PM) junctions.[1][3][12] At these
junctions, STIM1 directly interacts with and activates Orail channels, facilitating Ca2+ influx
into the cell.[4][12] FRET-based assays are ideally suited to probe this dynamic coupling.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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